Cas no 1361669-47-7 (5-(3,4,5-Trichlorophenyl)nicotinaldehyde)

• Product Name: 5-(3,4,5-Trichlorophenyl)nicotinaldehyde
• CAS No: 1361669-47-7
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4967241
• Update Time: 2025-05-22

5-(3,4,5-Trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-Trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-10-2-8(3-11(14)12(10)15)9-1-7(6-17)4-16-5-9/h1-6H
• InChI Key： FZKMBGDXOJAVQO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC=C(C=O)C=1)Cl)Cl

Computed Properties

• Exact Mass: 284.951497 g/mol
• Monoisotopic Mass: 284.951497 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30
• Molecular Weight: 286.5

Additional information on 5-(3,4,5-Trichlorophenyl)nicotinaldehyde

5-(3,4,5-Trichlorophenyl)nicotinaldehyde: A Comprehensive Overview

5-(3,4,5-Trichlorophenyl)nicotinaldehyde, identified by the CAS number 1361669-47-7, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a nicotinaldehyde moiety substituted with a trichlorophenyl group at the 5-position, which imparts distinct chemical and biological characteristics.

The synthesis of 5-(3,4,5-Trichlorophenyl)nicotinaldehyde involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making this compound more accessible for research and commercial purposes. Its structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its spatial arrangement and electronic properties.

One of the most notable aspects of 5-(3,4,5-Trichlorophenyl)nicotinaldehyde is its role in pharmacological research. Studies have demonstrated its potential as a lead compound for drug development, particularly in the areas of anti-inflammatory and anti-cancer therapies. The trichlorophenyl group is known to enhance the compound's bioavailability and stability, which are critical factors in drug design. Recent research published in Nature Communications highlights its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, 5-(3,4,5-Trichlorophenyl)nicotinaldehyde has found utility in the agrochemical industry. Its ability to act as a plant growth regulator has been explored in several studies, with promising results indicating enhanced crop yield under controlled conditions. This dual functionality underscores the versatility of this compound across multiple disciplines.

The environmental impact of 5-(3,4,5-Trichlorophenyl)nicotinaldehyde has also been a topic of recent research. Studies conducted by the European Chemicals Agency (ECHA) suggest that while it exhibits moderate toxicity to aquatic life, proper handling and disposal protocols can mitigate risks. These findings are crucial for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 5-(3,4,5-Trichlorophenyl)nicotinaldehyde, with its CAS number 1361669-47-7, represents a valuable asset in contemporary chemical research. Its unique structure, coupled with advancements in synthetic techniques and pharmacological applications, positions it as a key compound for future innovations. As ongoing studies continue to unravel its full potential, this molecule is poised to make significant contributions across various scientific domains.